Cas no 1353989-92-0 (4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353989-92-0
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 2162518
• Update Time: 2025-11-03

4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(((4-methylpyridin-2-yl)thio)methyl)piperidine-1-carboxylate
• 4-(4-methylpyridin-2-ylsulfanylmethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H26N2O2S/c1-13-5-8-18-15(11-13)22-12-14-6-9-19(10-7-14)16(20)21-17(2,3)4/h5,8,11,14H,6-7,9-10,12H2,1-4H3
• InChI Key： PHEXRGBGCAXELM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CN=1)CC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Topological Polar Surface Area: 67.7

Additional information on 4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

The compound 4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, identified by the CAS Registry Number 1353989-92-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, and features a sulfanyl (thioether) group attached to a methylpyridine moiety. The tert-butyl ester group further enhances its stability and solubility properties, making it a valuable intermediate in organic synthesis.

The molecular structure of this compound is characterized by its unique combination of functional groups. The piperidine ring serves as the central framework, while the sulfanyl group introduces sulfur-based reactivity. The presence of the tert-butyl ester not only stabilizes the molecule but also facilitates its use in various synthetic pathways. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic profiles.

The synthesis of 4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, coupling reactions, and esterification. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the sulfanyl group, reducing reaction times and enhancing selectivity.

This compound finds applications in diverse fields, including pharmaceuticals, agrochemicals, and materials science. Its structural versatility makes it an ideal candidate for exploring novel therapeutic agents. In recent years, studies have focused on its potential as a precursor for bioactive molecules targeting specific cellular pathways. For example, derivatives of this compound have shown promise in modulating enzyme activity and receptor interactions, paving the way for innovative drug discovery.

Recent research has delved into the mechanistic insights of this compound's reactivity under various conditions. Advanced computational techniques, such as density functional theory (DFT), have been employed to study its electronic structure and reactivity patterns. These studies have provided valuable insights into its behavior in different chemical environments, aiding in the design of more efficient synthetic strategies.

In conclusion, 4-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to inspire researchers across disciplines. As advancements in synthetic methods and computational modeling unfold, this compound is poised to play an even greater role in shaping future innovations in chemistry and pharmacology.